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Abstract

Cochliomycin B is a naturally occurring 14-membered resorcylic acid lactone isolated from the
marine fungus Cochliobolus lunatus. This document provides a comprehensive overview of its
chemical structure, physicochemical properties, and known biological activities. Detailed
experimental protocols for its isolation and assessment of its antifouling properties are
presented. While the precise signaling pathways modulated by Cochliomycin B are still under
investigation, this guide summarizes the current understanding of its mechanism of action
based on studies of closely related analogs. All quantitative data are presented in tabular
format for clarity and comparative analysis.

Chemical Structure and Properties

Cochliomycin B is a macrolide with the chemical formula C22H2807.[1] Its systematic IUPAC
name is (2E,5S,9R,10S,11E,14S)-10,18-dihydroxy-20-methoxy-7,7,14-trimethyl-6,8,15-
trioxatricyclo[15.4.0.0°,°]henicosa-1(17),2,11,18,20-pentaen-16-one.[1] The molecule features
a 14-membered lactone ring fused to a resorcylic acid moiety and includes a rare natural
acetonide group.

Table 1: Physicochemical Properties of Cochliomycin B
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Property Value Reference
Molecular Formula C22H2807 [1]
Molecular Weight 404.45 g/mol [1]
PubChem CID 52952746 [1]
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Biological Activity

Cochliomycin B has been identified as a potent antifouling agent.[2] Antifouling compounds
are crucial in marine applications to prevent the accumulation of organisms on submerged
surfaces. The biological activity of Cochliomycin B and its analogs has been primarily
evaluated against the larval settlement of the barnacle Balanus amphitrite.

Table 2: Antifouling Activity of Cochliomycin B and Related Compounds
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BENCHE

Compound Organism Activity ECso (pg/mL) Reference
Not explicitly
Balanus
] ) o o stated for B, but
Cochliomycin B amphitrite (larval  Antifouling [2]
analogs show
settlement) _
high potency
Balanus 1.82 - 22.5 (for
Cochliomycin A amphitrite (larval  Antifouling various [1]
settlement) cochliomycins)
Not explicitly
Balanus
] ) o o stated for C, but
Cochliomycin C amphitrite (larval  Antifouling [2]
analogs show
settlement) ]
high potency
Balanus
LL-Z1640-2 amphitrite (larval  Antifouling 1.82 [1]

settlement)

Experimental Protocols
Isolation and Purification of Cochliomycin B

The following protocol is based on the methodology described by Shao et al. (2011) for the

isolation of cochliomycins from the fungus Cochliobolus lunatus.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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